Cas no 1806952-80-6 (3-(Chloromethyl)-4-(difluoromethyl)-5-iodo-2-nitropyridine)

• Product Name: 3-(Chloromethyl)-4-(difluoromethyl)-5-iodo-2-nitropyridine
• CAS No: 1806952-80-6
• MF: C₇H₄ClF₂IN₂O₂
• MW: 348.473139762878
• CID: 4804348
• Update Time: 2025-06-09

3-(Chloromethyl)-4-(difluoromethyl)-5-iodo-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-(difluoromethyl)-5-iodo-2-nitropyridine

• Inchi： 1S/C7H4ClF2IN2O2/c8-1-3-5(6(9)10)4(11)2-12-7(3)13(14)15/h2,6H,1H2
• InChI Key： BLKRPSGSKVUPCJ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(CCl)=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-5-iodo-2-nitropyridine

3-(Chloromethyl)-4-(difluoromethyl)-5-iodo-2-nitropyridine: A Comprehensive Overview

3-(Chloromethyl)-4-(difluoromethyl)-5-iodo-2-nitropyridine (CAS No. 1806952-80-6) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents and as a building block in synthetic chemistry.

The molecular structure of 3-(Chloromethyl)-4-(difluoromethyl)-5-iodo-2-nitropyridine is composed of a pyridine ring substituted with a chloromethyl group, a difluoromethyl group, an iodo group, and a nitro group. These functional groups contribute to the compound's reactivity and biological activity, making it a valuable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the importance of 3-(Chloromethyl)-4-(difluoromethyl)-5-iodo-2-nitropyridine in the development of new drugs. For instance, researchers at the University of California, San Francisco, have reported that this compound can be used as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in cancer pathways. The chloromethyl and difluoromethyl groups provide enhanced lipophilicity and metabolic stability, while the iodo and nitro groups contribute to the compound's reactivity and binding affinity.

In another study published in the Journal of Medicinal Chemistry, scientists from the Max Planck Institute for Chemical Biology demonstrated that 3-(Chloromethyl)-4-(difluoromethyl)-5-iodo-2-nitropyridine can be effectively utilized in the design of small molecules targeting G protein-coupled receptors (GPCRs). The unique combination of functional groups allows for fine-tuning of the molecule's pharmacological properties, enabling the development of highly selective and potent ligands.

The versatility of 3-(Chloromethyl)-4-(difluoromethyl)-5-iodo-2-nitropyridine extends beyond its use as an intermediate in drug discovery. It has also found applications in materials science and chemical biology. For example, researchers at MIT have explored its potential as a building block for designing novel materials with tunable electronic properties. The presence of fluorine atoms and iodine enhances the compound's electronic characteristics, making it suitable for applications in organic electronics and photovoltaic devices.

In addition to its synthetic utility, 3-(Chloromethyl)-4-(difluoromethyl)-5-iodo-2-nitropyridine has been studied for its biological effects. Preliminary studies suggest that it exhibits antimicrobial activity against a range of bacterial strains. The nitro group is known to be involved in redox reactions, which can disrupt microbial cell membranes and inhibit their growth. This property makes it a promising candidate for developing new antimicrobial agents.

The synthesis of 3-(Chloromethyl)-4-(difluoromethyl)-5-iodo-2-nitropyridine has been optimized through various methods to improve yield and purity. One common approach involves the sequential introduction of functional groups onto a pyridine scaffold. For instance, starting from 2-chloropyridine, chemists can introduce the difluoromethyl group via a nucleophilic substitution reaction followed by iodination and nitration steps. Advanced techniques such as microwave-assisted synthesis have also been employed to enhance reaction efficiency and reduce reaction times.

The safety profile of 3-(Chloromethyl)-4-(difluoromethyl)-5-iodo-2-nitropyridine

In conclusion, 3-(Chloromethyl)-4-(difluoromethyl)-5-iodo-2-nitropyridine (CAS No. 1806952-80-6) is a versatile compound with significant potential in various scientific disciplines. Its unique structural features make it an attractive candidate for drug discovery, materials science, and chemical biology applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific research.